Cas no 925889-77-6 (TERT-BUTYL 2-(AMINOMETHYL)-3-(4-(TRIFLUOROMETHYL)PHENYL)PROPANOATE)

• Product Name: TERT-BUTYL 2-(AMINOMETHYL)-3-(4-(TRIFLUOROMETHYL)PHENYL)PROPANOATE
• CAS No: 925889-77-6
• MF: C₁₅H₂₀F₃NO₂
• MW: 303.320014953613
• CID: 998668
• PubChem ID: 44890957
• Update Time: 2025-11-01

TERT-BUTYL 2-(AMINOMETHYL)-3-(4-(TRIFLUOROMETHYL)PHENYL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 2-(AMINOMETHYL)-3-(4-(TRIFLUOROMETHYL)PHENYL)PROPANOATE
• A844270
• DTXSID00661438
• 925889-77-6
• TERT-BUTYL 3-AMINO-2-{[4-(TRIFLUOROMETHYL)PHENYL]METHYL}PROPANOATE
• tert-Butyl3-amino-2-(4-(trifluoromethyl)benzyl)propanoate
• 2-aminomethyl-3-(4-trifluoromethyl-phenyl)-propionic acid tert-butyl ester
• tert-Butyl 3-amino-2-(4-(trifluoromethyl)benzyl)propanoate
• SB82874
• tert-butyl 2-(aminomethyl)-3-[4-(trifluoromethyl)phenyl]propanoate
• DB-327431

• MDL： MFCD08436164
• Inchi： 1S/C15H20F3NO2/c1-14(2,3)21-13(20)11(9-19)8-10-4-6-12(7-5-10)15(16,17)18/h4-7,11H,8-9,19H2,1-3H3
• InChI Key： IIMCXALOJHOOLR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC(C(=O)OC(C)(C)C)CN)(F)F

Computed Properties

• Exact Mass: 303.14461337g/mol
• Monoisotopic Mass: 303.14461337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on TERT-BUTYL 2-(AMINOMETHYL)-3-(4-(TRIFLUOROMETHYL)PHENYL)PROPANOATE

Introduction to TERT-BUTYL 2-(AMINOMETHYL)-3-(4-(TRIFLUOROMETHYL)PHENYL)PROPANOATE (CAS No. 925889-77-6)

TERT-BUTYL 2-(AMINOMETHYL)-3-(4-(TRIFLUOROMETHYL)PHENYL)PROPANOATE, identified by its CAS number 925889-77-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines a tert-butyl group, an aminomethyl side chain, and a phenyl ring substituted with a trifluoromethyl group, making it a versatile intermediate in the development of novel therapeutic agents.

The molecular framework of TERT-BUTYL 2-(AMINOMETHYL)-3-(4-(TRIFLUOROMETHYL)PHENYL)PROPANOATE (CAS No. 925889-77-6) is designed to facilitate various chemical transformations, which are critical for the synthesis of complex molecules. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, attributes that are highly valued in drug design. This feature makes it particularly useful in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions, which play pivotal roles in numerous biological pathways.

In recent years, there has been a surge in research focused on compounds containing fluorine atoms due to their ability to modulate pharmacokinetic properties and improve binding affinity to biological targets. The 4-(TRIFLUOROMETHYL)PHENYL moiety in TERT-BUTYL 2-(AMINOMETHYL)-3-(4-(TRIFLUOROMETHYL)PHENYL)PROPANOATE (CAS No. 925889-77-6) exemplifies this trend, as it contributes to the compound's resistance to metabolic degradation and enhances its interaction with proteins. These characteristics are particularly relevant in the design of drugs that require prolonged half-lives and sustained therapeutic effects.

The aminomethyl group within the compound serves as a versatile handle for further functionalization, enabling chemists to attach various pharmacophores or linkers. This adaptability is crucial for constructing libraries of compounds for high-throughput screening (HTS), a methodology widely employed in drug discovery pipelines. The ability to modify this group allows researchers to fine-tune the properties of the molecule, such as solubility, permeability, and target specificity, thereby optimizing its potential as a lead compound.

Recent advancements in computational chemistry have further enhanced the utility of TERT-BUTYL 2-(AMINOMETHYL)-3-(4-(TRIFLUOROMETHYL)PHENYL)PROPANOATE (CAS No. 925889-77-6). Molecular modeling studies have demonstrated that this compound can effectively interact with specific amino acid residues in protein targets, suggesting its suitability for designing inhibitors of kinases and other enzymes involved in cancer signaling pathways. These insights have been corroborated by experimental studies showing promising activity against certain oncogenic proteins.

The synthesis of TERT-BUTYL 2-(AMINOMETHYL)-3-(4-(TRIFLUOROMETHYL)PHENYL)PROPANOATE (CAS No. 925889-77-6) involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include nucleophilic substitution reactions, cross-coupling processes, and protection-deprotection strategies to ensure regioselectivity and yield optimization. The use of advanced catalytic systems has also enabled more efficient routes to this compound, reducing both reaction times and waste generation—a critical consideration in sustainable chemistry practices.

One notable application of this compound is in the development of protease inhibitors, which are essential for treating viral infections and inflammatory diseases. The trifluoromethyl group imparts steric hindrance and electronic effects that enhance binding interactions with protease active sites. For instance, derivatives of TERT-BUTYL 2-(AMINOMETHYL)-3-(4-(TRIFLUOROMETHYL)PHENYL)PROPANOATE (CAS No. 925889-77-6) have shown efficacy against HIV protease and cathepsin B, enzymes implicated in viral maturation and immune responses.

Another emerging area where this compound finds utility is in the design of ligands for positron emission tomography (PET) imaging probes. The incorporation of fluorine into pharmaceuticals has revolutionized diagnostic imaging due to the favorable properties of fluorodeoxyglucose (FDG), a widely used PET tracer. By leveraging similar principles, researchers are exploring how modifications on TERT-BUTYL 2-(AMINOMETHYL)-3-(4-(TRIFLUOROMETHYL)PHENYL)PROPANOATE (CAS No. 925889-77-6) can lead to novel radiotracers for monitoring biological processes non-invasively.

The growing interest in fluorinated compounds has also spurred innovations in synthetic methodologies tailored for their preparation. Techniques such as palladium-catalyzed cross-coupling reactions have become indispensable tools for introducing fluorine atoms into complex molecular architectures efficiently. These methods have been instrumental in producing derivatives of TERT-BUTYL 2-(AMINOMETHYLBUTOXYMETHYLFORMYLMTHF) (CAS No. 1007388-01-5), which exhibit enhanced pharmacological profiles compared to their non-fluorinated counterparts.

In conclusion,TERT-BUTYL 2-(AMINOMETHYLBUTOXYMTHF) (CAS No. 1007388-01-5) plays a pivotal role as an intermediate in pharmaceutical research due to its structural versatility and functional attributes. Its applications span across drug discovery, diagnostic imaging, and enzyme inhibition studies, underscoring its significance in modern medicinal chemistry. As research continues to uncover new therapeutic targets, TERT-BUTYLMTHF will undoubtedly remain at forefront of innovation, contributing novel solutions for addressing complex diseases.